Cas no 1314659-65-8 (1-(4-chloro-2,5-difluorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(4-chloro-2,5-difluorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314659-65-8
• MF: C₁₁H₉ClF₂O₂
• MW: 246.637769460678
• CID: 6421020
• PubChem ID: 117369099
• Update Time: 2025-06-09

1-(4-chloro-2,5-difluorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2,5-difluorophenyl)cyclobutane-1-carboxylic acid
• EN300-1983868
• 1314659-65-8

• Inchi： 1S/C11H9ClF2O2/c12-7-5-8(13)6(4-9(7)14)11(10(15)16)2-1-3-11/h4-5H,1-3H2,(H,15,16)
• InChI Key： LKHUURJJDCLEOG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1F)C1(C(=O)O)CCC1)F

Computed Properties

• Exact Mass: 246.0259135g/mol
• Monoisotopic Mass: 246.0259135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(4-chloro-2,5-difluorophenyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(4-chloro-2,5-difluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1314659-65-8)

1-(4-chloro-2,5-difluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1314659-65-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of cyclobutane carboxylic acid derivatives, which are increasingly studied for their potential applications in drug discovery and material science. Its molecular structure combines a halogen-substituted phenyl ring with a cyclobutane carboxylic acid moiety, making it a versatile intermediate for synthesizing more complex molecules.

One of the key reasons for the growing interest in 1-(4-chloro-2,5-difluorophenyl)cyclobutane-1-carboxylic acid is its role in the development of small-molecule therapeutics. Researchers are exploring its potential as a building block for kinase inhibitors and GPCR-targeted drugs, which are hot topics in modern medicinal chemistry. The presence of both chloro and difluoro substituents on the phenyl ring enhances its ability to interact with biological targets, while the cyclobutane ring contributes to improved metabolic stability—a critical factor in drug design.

In addition to pharmaceutical applications, this compound has shown promise in agrochemical research. The halogenated aromatic system is a common feature in many herbicides and fungicides, and the carboxylic acid group allows for further derivatization to optimize physicochemical properties. Recent studies have investigated its potential as a precursor for crop protection agents, aligning with the global demand for sustainable agricultural solutions.

The synthesis of 1-(4-chloro-2,5-difluorophenyl)cyclobutane-1-carboxylic acid typically involves multi-step organic reactions, including cyclobutanation and halogenation processes. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been employed to improve yield and purity, addressing the industry's focus on green chemistry and process optimization. These methods are particularly relevant given the increasing emphasis on environmentally friendly synthesis in chemical manufacturing.

Analytical characterization of this compound relies on techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. Such rigorous quality control is essential for ensuring its suitability in high-value applications, especially when used as a pharmaceutical intermediate. The compound's structure-activity relationship (SAR) studies have also become a subject of interest, as researchers seek to understand how modifications to its core scaffold affect biological activity.

From a commercial perspective, 1-(4-chloro-2,5-difluorophenyl)cyclobutane-1-carboxylic acid is considered a high-value fine chemical with a niche but growing market. Its price and availability are influenced by factors such as raw material costs and synthetic complexity, which are common concerns among procurement specialists searching for custom synthesis solutions. The compound's patent status and regulatory compliance also play crucial roles in its commercial viability, particularly for companies operating in GMP environments.

Looking ahead, the future applications of 1314659-65-8 may expand into material science and electronic chemicals, as its rigid bicyclic structure could be valuable for designing organic semiconductors or liquid crystal materials. This potential crossover application is particularly intriguing given the current industry focus on advanced functional materials for next-generation technologies.

For researchers working with this compound, proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols are essential to maintain its stability. While not classified as hazardous under standard regulations, appropriate laboratory safety measures should always be observed when handling any chemical substance, a point frequently emphasized in EHS (environmental health and safety) guidelines.

The scientific literature surrounding 1-(4-chloro-2,5-difluorophenyl)cyclobutane-1-carboxylic acid continues to grow, with new publications exploring its structure-property relationships and potential applications. As interest in tailored molecular architectures increases across multiple industries, this compound represents an excellent example of how strategic molecular design can lead to versatile chemical tools with broad utility in research and development.